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Compound of Interest

Compound Name: (E)-1-Phenyl-1-butene

Cat. No.: B127681

Essential Safety and Handling Guide for (E)-1-
Phenyl-1-butene

This guide provides crucial safety protocols and logistical information for the handling and
disposal of (E)-1-Phenyl-1-butene in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining necessary personal protective equipment, operational steps, and emergency plans.

Physicochemical and Hazard Data

While a specific Safety Data Sheet (SDS) for (E)-1-Phenyl-1-butene is not readily available,
data from structurally similar compounds and general knowledge of flammable organic liquids
allow for a comprehensive safety assessment. Key data points are summarized below for quick
reference.
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Property Value Source
Molecular Formula CioH12 [1112][3]
Molecular Weight 132.20 g/mol [1112]14]
Appearance Neat (liquid) [2]
Boiling Point 189 °C [5]
Density 0.910 g/mL [5]
Assumed to be a flammable
liquid and vapor. May cause
Hazards skin, eye, and respiratory [6]

irritation based on similar

compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling (E)-1-Phenyl-1-

butene. The following table outlines the minimum required PPE.
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Body Part

Equipment

Standard/Specification

Hands

Nitrile or Neoprene gloves.
Inspect for tears or

degradation before use.

[71(8]

Eyes

Chemical safety goggles. A
face shield is required when

there is a splash hazard.

[71t81el

Body

Flame-resistant lab coat.
Chemical-resistant apron for

larger quantities.

[10][11]

Respiratory

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

[81[10]

Feet

Closed-toe, chemical-resistant

shoes.

[7]

Experimental Protocols: Handling and Disposal

Workflow

Adherence to a strict, step-by-step protocol is essential for minimizing risks associated with

(E)-1-Phenyl-1-butene.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Clear the workspace of all unnecessary items and ignition sources.
Have a Class B fire extinguisher (or equivalent for flammable liquids) readily accessible.

Prepare a spill kit containing absorbent materials suitable for organic solvents.
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. Handling the Chemical:

Don all required PPE before handling the primary container.

Ground all containers and transfer equipment to prevent static discharge.

Use only non-sparking tools for opening and closing containers.

Dispense the required amount of (E)-1-Phenyl-1-butene slowly and carefully to avoid
splashing.

Keep the container tightly closed when not in use.[9]

. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9]

Ensure the storage container is properly labeled with the chemical name and hazard
warnings.

Store away from incompatible materials such as strong oxidizing agents.

. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with a non-combustible absorbent material
(e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for
disposal.

Large Spills: Evacuate the area and alert emergency personnel.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[11]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical
attention.[11]
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5. Disposal:

» Dispose of waste (E)-1-Phenyl-1-butene and contaminated materials in a designated,
sealed, and properly labeled hazardous waste container.

» Follow all local, state, and federal regulations for the disposal of flammable liquid waste. Do
not dispose of down the drain.

Workflow for Safe Handling of (E)-1-Phenyl-1-butene

Click to download full resolution via product page

Caption: Workflow for the safe handling of (E)-1-Phenyl-1-butene from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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